Explore by Category Amino Acids

L-Tyrosine methyl ester

"Methyl L-tyrosinate, a chemical compound, holds immense potential in scientific research. It is extensively utilized as a precursor in the synthesis of pharmaceuticals, aiding in the development of novel drugs and understanding various biochemical pathways. Its versatility and unique properties make it a valuable tool for scientists exploring new frontiers in medicine."

CAS No.:1080-06-4

Molecular Formula:C10H13NO3

Molecular Weight:195.21 g/mol

Availability: In Stock

H-Leu-OMe.HCl

"Methyl L-leucinate hydrochloride is a chemical compound used in scientific research. It exhibits great potential in various applications, including pharmaceuticals and material synthesis. Its unique properties and versatility make it a valuable tool for advancing scientific knowledge."

CAS No.:7517-19-3

Molecular Formula:C7H16ClNO2

Molecular Weight:181.66 g/mol

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Boc-MeThr(Bzl)-OH

Boc-MeThr(Bzl)-OH is a chemical compound widely used in scientific research. It possesses immense potential in organic synthesis, specifically in peptide chemistry. Its versatile nature enables the creation of peptide-based drugs, leading to advancements in pharmaceutical development. Embracing Boc-MeThr(Bzl)-OH in scientific investigations empowers researchers to unlock new possibilities and enhance drug discovery.

CAS No.:64263-80-5

Molecular Formula:C16H28N2O5

Molecular Weight:323,39 g/mole

Availability: In Stock

Glycine methyl ester hydrochloride

Glycine methyl ester hydrochloride, a chemical compound, finds significance in scientific research. It exhibits diverse applications, including synthesis of pharmaceuticals, agrochemicals, and natural products. Its versatile nature makes it a valuable tool for scientists in various fields.

CAS No.:5680-79-5

Molecular Formula:C14H17NO6

Molecular Weight:125.55 g/mol

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N-(3-Oxohexanoyl)-L-homoserine lactone

N-(3-Oxohexanoyl)-L-homoserine lactone is a chemical compound used in scientific research. It acts as a signaling molecule in bacteria, facilitating communication and coordination among them. Its application ranges from studying microbial behavior to developing antimicrobial strategies.

CAS No.:

Molecular Formula:C10H15NO4

Molecular Weight:213.23 g/mol

Availability: In Stock

(2R,3S)-2,3-Diaminosuccinic acid

(2R,3S)-2,3-Diaminosuccinic acid, a chemical compound, possesses immense potential for scientific research. Its unique structure allows it to be utilized in various applications including drug development, catalysis, and materials science, making it a valuable asset in advancing scientific knowledge.

CAS No.:23220-52-2

Molecular Formula:C4H8N2O4

Molecular Weight:148.12 g/mol

Availability: In Stock

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